Cas no 86764-12-7 (Brachyoside B)

• Product Name: Brachyoside B
• CAS No: 86764-12-7
• Molecular Formula: C₃₆H₆₀O₁₀
• Molecular Weight: 652.855612754822
• CID: 733125
• PubChem ID: 14241109

Brachyoside B Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-3,16,25-trihydroxy-9,19-cyclolanostan-6-yl
• (3β,6α,16β,20R,24S)-20,24-Epoxy-3,16,25-trihydroxy-9,19-cyclolanostan-6-yl β-D-glucopyranoside (ACI)
• 6-O-β-D-Glucopyranosyl cycloastragenol
• Brachyoside B
• Cycloastragenol 6-O-β-D-glucoside
• DTXSID201317507
• 86764-12-7
• 1ST178124
• beta-D-Glucopyranoside, (3beta,6alpha,16beta,20R,24S)-20,24-epoxy-3,16,25-trihydroxy-9,19-cyclolanostan-6-yl
• MHQQPTNPTWQCBN-XQZOPXIASA-
• CS-0227134
• HY-N9989
• InChI=1/C36H60O10/c1-30(2)22(39)8-11-36-17-35(36)13-12-32(5)27(34(7)10-9-23(46-34)31(3,4)43)18(38)15-33(32,6)21(35)14-19(28(30)36)44-29-26(42)25(41)24(40)20(16-37)45-29/h18-29,37-43H,8-17H2,1-7H3/t18-,19-,20+,21-,22-,23-,24+,25-,26+,27-,28-,29+,32+,33-,34
• (+)-Brachyoside B
• Cycloastragenol-6-O-beta-D-glucoside
• (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-6,14-dihydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DA-72475

• InChIKey： MHQQPTNPTWQCBN-XQZOPXIASA-N
• Inchi： 1S/C36H60O10/c1-30(2)22(39)8-11-36-17-35(36)13-12-32(5)27(34(7)10-9-23(46-34)31(3,4)43)18(38)15-33(32,6)21(35)14-19(28(30)36)44-29-26(42)25(41)24(40)20(16-37)45-29/h18-29,37-43H,8-17H2,1-7H3/t18-,19-,20+,21-,22-,23-,24+,25-,26+,27-,28-,29+,32+,33-,34+,35-,36+/m0/s1
• SMILES： C[C@@]12C[C@H](O)[C@H]([C@]3(CC[C@@H](C(O)(C)C)O3)C)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](O)C(C)(C)[C@@H]4[C@H](C[C@@H]23)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 652.41864811 g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 652.41864811 g/mol
• Heavy Atom Count: 46
• Complexity: 1210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 169Ų
• Molecular Weight: 652.9

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins